Cas no 374105-86-9 (2-(2-Carboxyvinyl)benzeneboronicacid)

• Product Name: 2-(2-Carboxyvinyl)benzeneboronicacid
• CAS No: 374105-86-9
• MF: C₉H₉BO₄
• MW: 191.976362943649
• CID: 92808
• PubChem ID: 6158001
• Update Time: 2025-10-06

2-(2-Carboxyvinyl)benzeneboronicacid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Carboxyvinyl)benzeneboronic acid
• 2-Boronocinnamic acid
• 2-2-carboxyvinylbenzene boronic acid
• RARECHEM BK HW 0109
• 2-(2-Carboxyvinyl)phenylboronic acid
• (E)-3-(2-boronophenyl)prop-2-enoic acid
• 374105-86-9
• (E)-3-(2-BORONOPHENYL)ACRYLIC ACID
• OPFDGNUJQALQFL-AATRIKPKSA-N
• AKOS025293533
• AS-60359
• CS-0178762
• A823636
• AKOS004116398
• (2E)-3-[2-(DIHYDROXYBORANYL)PHENYL]PROP-2-ENOIC ACID
• 2-(2-CARBOXYVINYL)BENZENEBORONICACID
• SCHEMBL2561004
• (~{E})-3-[2-(dihydroxyboranyl)phenyl]prop-2-enoic acid
• 1200806-17-2
• 3-(2-Boronophenyl)acrylic acid
• 2-(2-Carboxyvinyl)benzeneboronicacid

• Inchi： 1S/C9H9BO4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-6,13-14H,(H,11,12)/b6-5+
• InChI Key： OPFDGNUJQALQFL-AATRIKPKSA-N
• SMILES： OB(C1C=CC=CC=1/C=C/C(=O)O)O

Computed Properties

• Exact Mass: 192.05900
• Monoisotopic Mass: 192.059389
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: White or cream powder
• Density: 1.33
• Melting Point: 170-172°C
• Boiling Point: 447.1°Cat760mmHg
• Flash Point: 224.2°C
• Refractive Index: 1.591
• PSA: 77.76000
• LogP: -0.53580
• Solubility: Not determined

2-(2-Carboxyvinyl)benzeneboronicacid Security Information

• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Safety Term：S26;S36